Cas no 2171780-74-6 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-ynoic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-ynoic acid
• CAS No: 2171780-74-6
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6019073
• PubChem ID: 165558545
• Update Time: 2025-06-13

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-ynoic acid
• 2171780-74-6
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pent-4-ynoic acid
• EN300-1504863

• Inchi： 1S/C26H26N2O5/c1-3-8-22(23(29)30)27-24(31)26(2,16-13-14-16)28-25(32)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h1,4-7,9-12,16,21-22H,8,13-15H2,2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VTEWULBHJMKPAW-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC#C

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-ynoic acid

Research Brief on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-ynoic acid (CAS: 2171780-74-6)

The compound 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-ynoic acid (CAS: 2171780-74-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of click chemistry. The presence of the cyclopropyl group and the alkyne functionality (pent-4-ynoic acid moiety) makes it an attractive candidate for bioorthogonal reactions, enabling site-specific modifications of biomolecules. Researchers have successfully employed this compound in the development of peptide-based probes and therapeutics, leveraging its ability to form stable covalent linkages under physiological conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of novel protease inhibitors. The cyclopropyl group was found to enhance the metabolic stability of the resulting peptides, while the alkyne group facilitated conjugation with fluorescent tags for imaging applications. The study reported a significant improvement in target binding affinity and selectivity, underscoring the compound's utility in rational drug design.

Another notable application of 2171780-74-6 is in the field of targeted drug delivery. A recent preprint on bioRxiv described its incorporation into antibody-drug conjugates (ADCs), where it served as a linker between the antibody and the cytotoxic payload. The researchers observed that the compound's stability in serum and its controlled release profile contributed to the ADC's enhanced efficacy and reduced off-target effects in preclinical models.

From a synthetic chemistry perspective, advancements in the scalable production of 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-ynoic acid have been reported. A 2024 patent application detailed an optimized route that minimizes side reactions and improves yield, addressing previous challenges in large-scale manufacturing. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, researchers are exploring the potential of this compound in emerging areas such as PROTAC (proteolysis-targeting chimera) technology and covalent inhibitor design. Its dual functionality—combining a reactive handle for conjugation with a structurally constrained moiety—positions it as a valuable tool for next-generation therapeutic modalities. Ongoing studies are investigating its compatibility with various payloads and its pharmacokinetic properties in vivo.

In conclusion, 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-ynoic acid represents a promising scaffold in chemical biology, with demonstrated applications in peptide therapeutics, targeted delivery, and molecular imaging. Continued research into its structure-activity relationships and optimization of its physicochemical properties will likely expand its utility in drug discovery pipelines.